N1,N1-Dimethylpent-2-yne-1,5-diamine 2hcl
Overview
Description
N1,N1-Dimethylpent-2-yne-1,5-diamine 2hcl is a chemical compound with the molecular formula C7H16Cl2N2. It is known for its unique structure, which includes a pent-2-yne backbone with dimethylamino groups at both ends. This compound is often used in various chemical reactions and has applications in multiple scientific fields.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N1,N1-Dimethylpent-2-yne-1,5-diamine 2hcl typically involves the reaction of pent-2-yne with dimethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are carefully controlled to optimize the yield and purity of the compound.
Industrial Production Methods
In industrial settings, the production of this compound involves large-scale chemical reactors where the reactants are mixed and allowed to react under controlled conditions. The product is then purified using techniques such as distillation or crystallization to obtain the final compound in its pure form.
Chemical Reactions Analysis
Types of Reactions
N1,N1-Dimethylpent-2-yne-1,5-diamine 2hcl undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.
Reduction: It can be reduced to form simpler amines or other related compounds.
Substitution: The dimethylamino groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are tailored to achieve the desired transformation.
Major Products Formed
The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation may yield different oxidized derivatives, while reduction may produce simpler amines.
Scientific Research Applications
N1,N1-Dimethylpent-2-yne-1,5-diamine 2hcl has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications and its effects on biological systems.
Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of N1,N1-Dimethylpent-2-yne-1,5-diamine 2hcl involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to N1,N1-Dimethylpent-2-yne-1,5-diamine 2hcl include:
- N,N-Dimethylpent-2-yne-1,5-diamine
- N,N-Dimethylpentane-1,5-diamine
- N,N-Dimethylbutane-1,4-diamine
Uniqueness
This compound stands out due to its unique pent-2-yne backbone and the presence of dimethylamino groups at both ends. This structure imparts specific chemical properties and reactivity, making it valuable in various scientific and industrial applications.
Properties
CAS No. |
918871-94-0 |
|---|---|
Molecular Formula |
C7H16Cl2N2 |
Molecular Weight |
199.12 g/mol |
IUPAC Name |
N,N-dimethylpent-2-yne-1,5-diamine;dihydrochloride |
InChI |
InChI=1S/C7H14N2.2ClH/c1-9(2)7-5-3-4-6-8;;/h4,6-8H2,1-2H3;2*1H |
InChI Key |
QBXZIJDHPYXKPD-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CC#CCCN.Cl.Cl |
Origin of Product |
United States |
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